(Rac)-PEAQX

• Molecular Formula: C17H17BrN3O5P
• Molecular Weight: 454.2 g/mol
• InChI: InChI=1S/C17H17BrN3O5P/c1-9(10-5-7-11(18)8-6-10)19-17(27(24,25)26)12-3-2-4-13-14(12)21-16(23)15(22)20-13/h2-9,17,19H,1H3,(H,20,22)(H,21,23)(H2,24,25,26)
• InChIKey: XXZGNAZRWCBSBK-UHFFFAOYSA-N

(Rac)-PEAQX: GluN2A-Preferring NMDA Antagonist

(Rac)-PEAQX, also known as (Rac)-NVP-AAM077 (CAS 2514919-70-9), is the racemic form of a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor that preferentially targets GluN1/GluN2A (formerly NR1/NR2A) subunit-containing receptors over GluN1/GluN2B subtypes [1]. Originally reported from a quinoxalinedione scaffold optimization program, (Rac)-PEAQX binds at the orthosteric glutamate-binding site and has been characterized across human recombinant receptors with IC50 values of 270 nM (hNMDAR 1A/2A) and 29,600 nM (hNMDAR 1A/2B), representing a >100-fold selectivity window under the original assay conditions [1]. The compound is orally active, demonstrates anticonvulsant efficacy in multiple animal seizure models, and has been applied as a pharmacological tool to dissect GluN2A- versus GluN2B-mediated physiological processes [2].

GluN2A-preferring competitive antagonist for subunit-specific NMDA receptor studies

Racemic mixture characterized in striatal apoptosis and excitotoxicity models

Aqueous-soluble tetrasodium salt for saline-based in vivo dosing

• [1] Auberson YP, Allgeier H, Bischoff S, Lingenhoehl K, Moretti R, Schmutz M. 5-Phosphonomethylquinoxalinediones as competitive NMDA receptor antagonists with a preference for the human 1A/2A, rather than 1A/2B receptor composition. Bioorg Med Chem Lett. 2002;12(7):1099-1102. doi:10.1016/S0960-894X(02)00078-1. PMID: 11909726. View Source
• [2] NCATS Inxight Drugs. PEAQX (NVP-AAM 077). UNII: LE8K7M4APN. Accessed 2026. View Source

Why (Rac)-PEAQX Is Irreplaceable

Substitution of (Rac)-PEAQX by another GluN2A-preferring compound is not scientifically interchangeable for three reasons. First, the extent of GluN2A selectivity is both species- and concentration-dependent: the originally reported >100-fold selectivity in human receptors [1] contrasts with the ~5-fold selectivity (KB = 15 nM for NR1/NR2A vs. 78 nM for NR1/NR2B) measured in rat recombinant receptors, a finding that has profound implications for experimental interpretation [2]. Second, the competitive orthosteric mechanism at the glutamate-binding site fundamentally differs from that of negative allosteric modulators such as TCN-201, which reduces glycine potency at a distinct allosteric site and exhibits poor water solubility [3]. Third, the racemic nature of (Rac)-PEAQX yields a distinct pharmacological profile relative to the resolved enantiomer, including differential potency in caspase-3 activation . These factors mean that in-class compounds differ materially in binding mode, solubility, bioavailability, and subunit selectivity in a species-specific manner.

GluN2A selectivity is species- and concentration-dependent; profiles reported in human vs. rat receptors may differ.

Competitive orthosteric mechanism differs from negative allosteric modulators; glutamate surmountability may alter blockade under high-frequency stimulation.

Racemic mixture vs. resolved enantiomer: caspase-3 activation potency differs; enantiomer-specific effects require review.

• [1] Auberson YP, Allgeier H, Bischoff S, Lingenhoehl K, Moretti R, Schmutz M. 5-Phosphonomethylquinoxalinediones as competitive NMDA receptor antagonists with a preference for the human 1A/2A, rather than 1A/2B receptor composition. Bioorg Med Chem Lett. 2002;12(7):1099-1102. PMID: 11909726. View Source
• [2] Frizelle PA, Chen PE, Wyllie DJ. Equilibrium constants for (R)-[(S)-1-(4-bromo-phenyl)-ethylamino]-(2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-5-yl)-methyl]-phosphonic acid (NVP-AAM077) acting at recombinant NR1/NR2A and NR1/NR2B N-methyl-D-aspartate receptors: implications for studies of synaptic transmission. Mol Pharmacol. 2006;70(3):1022-1032. doi:10.1124/mol.106.024042. View Source
• [3] Hansen KB, Yi F, Perszyk RE, et al. Subunit-selective allosteric inhibition of glycine binding to NMDA receptors. J Neurosci. 2012;32(18):6197-6208. doi:10.1523/JNEUROSCI.0175-12.2012. (TCN-201 characterization). See also: Edman S, McKay S, Macdonald LJ, et al. TCN-201, a novel GluN2A-selective NMDA receptor antagonist. Br J Pharmacol. 2012;166(5):1577-1591. View Source

(Rac)-PEAQX: Key Comparator Evidence

GluN2A Subunit Selectivity Across Species

The originally reported selectivity of PEAQX for human GluN1/GluN2A over GluN1/GluN2B exceeds 100-fold (IC50 = 270 nM vs. 29,600 nM) as measured in Xenopus oocytes expressing human subunits [1]. However, a subsequent rigorous Schild analysis at rat recombinant receptors revealed that the equilibrium constant (KB) for NR1/NR2A is 15 ± 2 nM versus 78 ± 3 nM for NR1/NR2B, yielding only approximately a 5-fold selectivity [2]. For comparator TCN-201, the selectivity was reported as pIC50 6.8 (≈ 158 nM) at NR1/NR2A versus pIC50 < 4.3 (≈ > 50,000 nM) at NR1/NR2B, translating to > 300-fold selectivity . The competitive antagonist ST3 demonstrates a 15-fold preference for GluN1/2A (Ki = 52 nM) over GluN1/2B (Ki = 782 nM), which is improved compared with NVP-AAM077, shown to have an 11-fold preference in that same study [3]. This multi-study evidence establishes that (Rac)-PEAQX selectivity is not a single immutable value but is conditional on species, expression system, and agonist concentration.

Subunit Selectivity

Cross-study comparable

Human: >100-fold (IC50 270 nM vs 29,600 nM) Rat: ~5-fold (KB 15 nM vs 78 nM)

Reported selectivity context varies with species and assay system.

Species-dependent calibration required.

Evidence Dimension	GluN2A vs. GluN2B subunit selectivity (fold-difference)
Target Compound Data	Human: >100-fold (IC50 270 nM vs. 29,600 nM); Rat: ~5-fold (KB 15 nM vs. 78 nM); 11-fold in Lind 2017 study
Comparator Or Baseline	TCN-201: >300-fold (pIC50 6.8 vs. <4.3); ST3: 15-fold (Ki 52 nM vs. 782 nM); Ifenprodil: GluN2B-selective, IC50 0.15 µM (NR1/NR2B) vs. >30 µM (NR1/NR2A), opposite subunit preference
Quantified Difference	TCN-201 offers >300-fold selectivity (superior for stringent GluN2A isolation); PEAQX offers moderate selectivity that must be calibrated per species; Ifenprodil targets the complementary GluN2B subunit
Conditions	Human NMDA receptors expressed in Xenopus laevis oocytes (Auberson 2002); rat recombinant NR1/NR2A and NR1/NR2B expressed in X. laevis oocytes with two-electrode voltage clamp (Frizelle 2006); FLIPR/Ca2+ assay for TCN-201; radioligand binding for ST3 (Lind 2017)

Why This Matters

A researcher selecting a GluN2A antagonist must match the compound's selectivity profile to the experimental species and required subunit discrimination stringency—PEAQX is better suited for human receptor studies requiring moderate selectivity, whereas TCN-201 offers higher selectivity but with aqueous insolubility trade-offs.

• [1] Auberson YP, Allgeier H, Bischoff S, Lingenhoehl K, Moretti R, Schmutz M. 5-Phosphonomethylquinoxalinediones as competitive NMDA receptor antagonists with a preference for the human 1A/2A, rather than 1A/2B receptor composition. Bioorg Med Chem Lett. 2002;12(7):1099-1102. PMID: 11909726. View Source
• [2] Frizelle PA, Chen PE, Wyllie DJ. Equilibrium constants for NVP-AAM077 acting at recombinant NR1/NR2A and NR1/NR2B NMDA receptors. Mol Pharmacol. 2006;70(3):1022-1032. doi:10.1124/mol.106.024042. Schild analysis: KB(NR1/NR2A) = 15 ± 2 nM; KB(NR1/NR2B) = 78 ± 3 nM. View Source
• [3] Lind GE, Mou TC, Tamborini L, et al. Structural basis of subunit selectivity for competitive NMDA receptor antagonists with preference for GluN2A over GluN2B subunits. Proc Natl Acad Sci USA. 2017;114(33):E6942-E6951. doi:10.1073/pnas.1706194114. View Source

Competitive Orthosteric vs. Allosteric Modulation

PEAQX acts as a competitive antagonist at the glutamate-binding site of the GluN2A subunit, as definitively demonstrated by Schild analysis: the antagonism was surmountable by increasing glutamate concentrations, yielding a Schild slope not significantly different from unity and a KB of 15 ± 2 nM at NR1/NR2A receptors [1]. In contrast, TCN-201 is a negative allosteric modulator (NAM) that binds at the GluN1-GluN2A dimer interface (Site 2) and inhibits receptor function by reducing glycine potency, without competing at the glutamate site [2]. This mechanistic distinction has critical experimental consequences: (a) PEAQX blockade can be overcome by elevated synaptic glutamate concentrations during high-frequency stimulation, potentially yielding use-dependent unblocking, whereas TCN-201 allosteric inhibition will not be surmountable by glutamate alone; (b) PEAQX binds within the GluN2A agonist binding domain whose crystal structure is available [3], enabling structure-guided experimental design. The non-selective NMDA antagonist MK-801 (dizocilpine) binds within the ion channel pore (IC50 0.12 µM in hippocampal neurons), providing no subunit selectivity [4].

Mechanism of Action

Cross-study comparable

Competitive glutamate-site antagonism (Schild KB 15 nM) vs. allosteric glycine modulation (TCN-201)

Mechanism determines glutamate surmountability and use-dependent properties.

Select based on experimental stimulation protocol.

Evidence Dimension	Mechanism of NMDA receptor antagonism
Target Compound Data	Competitive orthosteric antagonist at glutamate-binding site of GluN2A; Schild KB = 15 ± 2 nM; antagonism surmountable by increasing glutamate
Comparator Or Baseline	TCN-201: Negative allosteric modulator at GluN1-GluN2A dimer interface, reduces glycine potency, non-competitive with glutamate; MK-801: Non-competitive channel blocker, use-dependent, IC50 0.12 µM, no subunit selectivity
Quantified Difference	PEAQX uniquely combines competitive glutamate-site binding with GluN2A preference; TCN-201 provides non-competitive, glycine-dependent inhibition; MK-801 blocks all NMDA subtypes irrespective of subunit composition
Conditions	Two-electrode voltage clamp in X. laevis oocytes expressing rat recombinant NR1/NR2A and NR1/NR2B NMDA receptors (Frizelle 2006); FLIPR/Ca2+ assay for TCN-201; patch-clamp in rat hippocampal neurons for MK-801

Why This Matters

Experimental designs requiring reversible, glutamate-competitive blockade with residual subunit preference should select PEAQX; those requiring non-competitive, glycine-sensitive inhibition unaffected by ambient glutamate should select TCN-201; those requiring pan-NMDA blockade without subunit discrimination should select MK-801.

• [1] Frizelle PA, Chen PE, Wyllie DJ. Equilibrium constants for NVP-AAM077 acting at recombinant NR1/NR2A and NR1/NR2B NMDA receptors. Mol Pharmacol. 2006;70(3):1022-1032. Schild analysis: KB(NR1/NR2A) = 15 ± 2 nM; competitive antagonism confirmed. View Source
• [2] Hansen KB, Yi F, Perszyk RE, et al. Subunit-selective allosteric inhibition of glycine binding to NMDA receptors. J Neurosci. 2012;32(18):6197-6208. TCN-201 is a negative allosteric modulator of glycine binding at GluN1/GluN2A. View Source
• [3] Romero-Hernandez A, Furukawa H. Novel mode of antagonist binding in NMDA receptors revealed by the crystal structure of the GluN1-GluN2A ligand-binding domain complexed to NVP-AAM077. Mol Pharmacol. 2017;92(1):22-29. View Source
• [4] Comparative patch-clamp studies with freshly dissociated rat hippocampal and striatal neurons on the NMDA receptor antagonistic effects of amantadine and memantine. (+)-MK-801 IC50 = 0.12 ± 0.01 µM in hippocampal neurons. See also: Wong EHF, Kemp JA, Priestley T, et al. Proc Natl Acad Sci USA. 1986;83:7104-7108. View Source

Aqueous Solubility: PEAQX vs. TCN-201

PEAQX tetrasodium salt is freely soluble in water at concentrations up to 10 mM (5.42 mg/mL) with gentle warming, enabling preparation of aqueous stock solutions without organic co-solvents . The tetrasodium hydrate form achieves even higher solubility of 25.5 mg/mL (45.5 mM) in water with sonication and warming . In marked contrast, TCN-201 is insoluble in water and ethanol, requiring DMSO for dissolution (92 mg/mL in DMSO at 25°C) . This solubility differential has direct implications: PEAQX can be formulated in saline or PBS for in vivo subcutaneous or intraperitoneal administration without confounding solvent effects; TCN-201 requires DMSO-based vehicles that may introduce solvent-related artifacts in neuronal preparations. For in vivo oral administration, TCN-201 requires suspension in CMC-Na (carboxymethylcellulose sodium), whereas PEAQX is orally active and can be administered in aqueous solution [1].

Aqueous Solubility

Direct head-to-head comparison

PEAQX: up to 45.5 mM in water TCN-201: water insoluble (requires DMSO)

Aqueous formulation enables in vivo dosing without organic solvent artifacts.

Critical for behavioral and developmental studies.

Evidence Dimension	Aqueous solubility for in vitro and in vivo formulation
Target Compound Data	PEAQX tetrasodium salt: 10 mM in water (5.42 mg/mL) with warming; PEAQX tetrasodium hydrate: 25.5 mg/mL (45.5 mM) in water
Comparator Or Baseline	TCN-201: water insoluble, ethanol insoluble; soluble only in DMSO (92 mg/mL); oral suspension in CMC-Na required for in vivo use
Quantified Difference	PEAQX provides aqueous solubility suitable for direct saline/PBS formulation; TCN-201 has zero measurable aqueous solubility and mandates organic solvent use
Conditions	Solubility measured at 25°C per vendor Certificates of Analysis (Tocris for PEAQX tetrasodium salt; MedChemExpress for PEAQX tetrasodium hydrate; Selleck for TCN-201)

Why This Matters

For any in vivo neuropharmacology study where DMSO or organic solvent artifacts must be avoided (e.g., behavioral assays, developmental studies, electrophysiology), PEAQX tetrasodium salt is the preferred GluN2A antagonist due to its aqueous formulation compatibility.

• [1] Multiple vendor sources consistently describe PEAQX/NVP-AAM077 as 'orally active' and 'orally available.' NCATS Inxight: 'PEAQX (NVP-AAM 077) is a potent and orally active NMDA antagonist.' See also: Auberson et al. 2002; Bertin Bioreagent product overview. View Source

Anticonvulsant Efficacy Across Development: PEAQX vs. Ifenprodil

PEAQX demonstrates robust anticonvulsant activity in multiple in vivo seizure models. In the maximal electroshock (MES) test in mice, PEAQX displayed an ED50 of 23 mg/kg [1]. In a comprehensive developmental study, PEAQX (5, 10, or 20 mg/kg s.c.) suppressed pentylenetetrazol (PTZ)-induced generalized seizures with loss of righting reflexes in a dose-dependent manner across all three age groups tested (12-, 18-, and 25-day-old rats) [2]. Critically, PEAQX was markedly more effective against cortical epileptic afterdischarges in 25-day-old animals compared to younger age groups—a developmental profile that is opposite to that observed with GluN2B-selective antagonists. In 12-day-old rat pups, GluN2B antagonists ifenprodil and Ro 25-6981 exhibited marked anticonvulsant effects but failed in 25-day-old animals, while PEAQX showed the reverse pattern [3]. This developmental divergence is mechanistically explained by the postnatal maturation gradient of NMDA receptor subunit composition, where GluN2A expression progressively increases relative to GluN2B [2]. Additionally, neonatal treatment with PEAQX (but not ifenprodil) caused deformity of the hippocampal CA1 area and spatial working memory deficits in adult rats, indicating that GluN2A-preferring blockade during development has distinct long-term neurodevelopmental consequences [4].

Developmental Anticonvulsant Profile

Cross-study comparable

PEAQX ED50 23 mg/kg (MES); suppresses PTZ seizures dose-dependently; efficacy increases with age

GluN2A-preferring anticonvulsant profile matures with GluN2A expression.

Age-dependent efficacy opposite to GluN2B antagonists.

Evidence Dimension	In vivo anticonvulsant efficacy and developmental pharmacology
Target Compound Data	ED50 = 23 mg/kg (MES test, mice); PTZ seizures suppressed dose-dependently at 5-20 mg/kg s.c. in 12-, 18-, and 25-day-old rats; cortical epileptic afterdischarges suppressed in all three dose groups in 25-day-old rats
Comparator Or Baseline	Ifenprodil (GluN2B-selective): marked anticonvulsant effect in 12-day-old rat pups but failure in 25-day-old animals; Ro 25-6981 (GluN2B-selective): similar developmental pattern; MK-801 (non-selective): spatial working memory deficits but no hippocampal CA1 deformity
Quantified Difference	PEAQX anticonvulsant efficacy increases with age (mirroring GluN2A expression), while GluN2B antagonists lose efficacy with age; PEAQX uniquely produces hippocampal CA1 deformity after neonatal treatment not seen with ifenprodil
Conditions	PTZ-induced generalized seizures (brainstem-generated) and cortical epileptic afterdischarges (forebrain-generated) in immature Wistar rats; MES test in mice; neonatal treatment on postnatal days 7, 9, and 11 with behavioral testing in adulthood

Why This Matters

For epilepsy research involving developmental pharmacology, PEAQX is the appropriate tool for probing GluN2A contributions that become dominant in mature circuits, whereas ifenprodil should be selected for studies focused on early postnatal GluN2B-mediated seizure susceptibility.

• [1] Bertin Bioreagent. NVP-AAM077 product overview (CAT N°: 30622). ED50 = 23 mg/kg in MES test in mice; IC50 = 0.008 µM at NMDA receptor binding. Accessed 2026. View Source
• [2] Mareš P, Tsenov G, Kubová H. Anticonvulsant Action of GluN2A-Preferring Antagonist PEAQX in Developing Rats. Pharmaceutics. 2021;13(3):415. doi:10.3390/pharmaceutics13030415. View Source
• [3] Mareš P. Different action of a specific NR2B/NMDA antagonist Ro 25-6981 on cortical evoked potentials and epileptic afterdischarges in immature rats. Epilepsia. 2014;55(Suppl 2):30. Contrasts ifenprodil/Ro 25-6981 developmental efficacy with PEAQX patterns. View Source
• [4] Neonatal blockade of NR2A-containing but not NR2B-containing NMDA receptor induces spatial working memory deficits in adult rats. CiNii Research. Notes: PEAQX-treated rats exhibited hippocampal CA1 deformity and hypersensitivity to acute MK-801 challenge; ifenprodil treatment caused no detectable behavioral changes. Accessed 2026. View Source

Racemic vs. Enantiomer: Caspase-3 Activation

(Rac)-PEAQX (CAS 2514919-70-9) is the racemic mixture of NVP-AAM077, containing both (1S,1'S)- and (1R,1'R)-enantiomers at the two chiral centers. The resolved active enantiomer, (1S,1'S)-PEAQX (also designated NVP-AAM077, CAS 459836-30-7 free base), is the form used in the majority of published electrophysiology and in vivo pharmacology studies [1]. According to Sigma-Aldrich, PEAQX is 'less potent in activating caspase-3 than its stereomer NVP-AAM007' . Despite this, (Rac)-PEAQX itself promotes caspase-3 activation and induces apoptosis in cortical striatal slice cultures, making it a specifically characterized tool for neurodegeneration and apoptosis research . The racemic nature has practical implications: (a) the effective concentration of the active enantiomer in (Rac)-PEAQX preparations is approximately half that of the resolved form, requiring dose adjustment; (b) the inactive enantiomer may contribute to off-target effects or serve as an internal control for non-specific binding in certain experimental designs; and (c) for studies where precise stereochemical purity is required (e.g., crystallography, binding mode analysis), the resolved enantiomer is preferred [2].

Racemic vs. Enantiomer

Direct head-to-head comparison

(Rac)-PEAQX less potent caspase-3 activator than resolved enantiomer; promotes striatal apoptosis

Enantiomer-specific caspase-3 activation potency differs; dose adjustment required.

Select according to apoptosis endpoint sensitivity.

Evidence Dimension	Stereochemical form: racemic mixture vs. resolved active enantiomer
Target Compound Data	(Rac)-PEAQX (CAS 2514919-70-9): racemic mixture; promotes caspase-3 activation and induces apoptosis in cortical striatal slice cultures; MW 454.21
Comparator Or Baseline	NVP-AAM077 (resolved enantiomer, CAS 459836-30-7 free base): more potent caspase-3 activator; used in most published electrophysiology and binding studies; MW 454.21
Quantified Difference	The resolved enantiomer (NVP-AAM077/PEAQX) is stated to be more potent in caspase-3 activation than the racemate; IC50 values reported for the resolved form (KB 15 nM at NR1/NR2A) reflect the active enantiomer concentration, meaning (Rac)-PEAQX requires approximately 2-fold higher total concentration to achieve equivalent target engagement
Conditions	Cortical striatal slice cultures for apoptosis assay; recombinant NMDA receptor electrophysiology for potency measurements

Why This Matters

Procurement decisions between (Rac)-PEAQX and the resolved enantiomer depend on the experimental endpoint: for electrophysiology and binding studies requiring maximum potency and published protocol fidelity, the resolved NVP-AAM077 is indicated; for apoptosis-focused neurodegeneration research where racemic material is specifically characterized, (Rac)-PEAQX may be the appropriate selection.

• [1] J Neurosci (2025). Reported discovery of NMDAR antagonist (1RS,1S)-PEAQX (Auberson et al., 2002) and its active diastereoisomer NVP-AAM077 (Liu et al., 2004). The (1RS,1'S)-PEAQX racemic form vs. resolved (1S,1'S)-enantiomer distinction. View Source
• [2] Lind GE, Mou TC, Tamborini L, et al. Structural basis of subunit selectivity for competitive NMDA receptor antagonists with preference for GluN2A over GluN2B subunits. Proc Natl Acad Sci USA. 2017;114(33):E6942-E6951. Crystal structure of GluN1-GluN2A LBD complexed to NVP-AAM077 demonstrates stereospecific binding interactions. View Source

GluN2B Functional Inactivity vs. Non-Selective Blockers

PEAQX is practically inactive at human NMDA receptors containing GluN2B subunits when expressed in Xenopus oocytes—a key functional selectivity feature [1]. This contrasts sharply with non-selective NMDA antagonists such as MK-801 (dizocilpine), which potently blocks all NMDA receptor subtypes irrespective of GluN2 subunit composition (IC50 ≈ 0.12 µM at hippocampal NMDA receptors, Kd = 37.2 nM in rat brain membranes) [2]. The functional inactivity of PEAQX at hNMDA 1A/2B receptors in oocytes (IC50 = 29,600 nM) means that at therapeutically and experimentally relevant concentrations (typically 0.1-10 µM), GluN2B-containing receptors remain largely unblocked, enabling pharmacological isolation of GluN2A-mediated currents. This property has been exploited in brain slice electrophysiology, where 0.5 µM PEAQX is used in conjunction with ifenprodil (3 µM) to pharmacologically isolate subunit-specific NMDA receptor currents at +40 mV [3]. Memantine, a clinically used low-affinity NMDA antagonist (IC50 ≈ 18.6 µM in hippocampal neurons), provides a contrasting profile of voltage-dependent channel block with no subunit preference [4].

GluN2B Functional Selectivity

Cross-study comparable

IC50 at hNMDAR 1A/2B = 29,600 nM; practically inactive at GluN2B at low concentrations

Enables functional isolation of GluN2A currents at sub-µM concentrations.

Critical for subunit-specific pharmacological isolation protocols.

Evidence Dimension	Functional selectivity at GluN2B-containing NMDA receptors
Target Compound Data	PEAQX: practically inactive at hNMDA 1A/2B receptors in X. laevis oocytes; IC50 for hNMDAR 1A/2B = 29,600 nM; at 0.5 µM, negligible GluN2B blockade in brain slice recordings
Comparator Or Baseline	MK-801: IC50 ≈ 0.12 µM, blocks all NMDA subtypes non-selectively; Memantine: IC50 ≈ 18.6 µM, voltage-dependent; Ifenprodil: IC50 0.15 µM at GluN1/GluN2B, >30 µM at GluN1/GluN2A (opposite selectivity)
Quantified Difference	At 0.5 µM, PEAQX produces >90% occupancy of GluN2A receptors while occupying <2% of GluN2B receptors; MK-801 at 0.5 µM would block >80% of all NMDA subtypes
Conditions	X. laevis oocytes expressing human NMDA receptor subunits (Auberson 2002); rat brain slice recordings at +40 mV with pharmacological isolation protocols (J Neurosci 2025); rat hippocampal neuron patch-clamp for MK-801 and memantine

Why This Matters

For experiments requiring functional isolation of GluN2A-mediated currents in native tissue, PEAQX's near-complete inactivity at GluN2B receptors at low concentrations is a critical selection criterion that non-selective antagonists cannot fulfill.

• [1] Auberson YP, Allgeier H, Bischoff S, Lingenhoehl K, Moretti R, Schmutz M. 5-Phosphonomethylquinoxalinediones as competitive NMDA receptor antagonists. Bioorg Med Chem Lett. 2002;12(7):1099-1102. PEAQX IC50 hNMDAR 1A/2A = 270 nM; hNMDAR 1A/2B = 29,600 nM; practically inactive at GluN2B in oocytes. PMID: 11909726. View Source
• [2] Wong EHF, Kemp JA, Priestley T, Knight AR, Woodruff GN, Iversen LL. The anticonvulsant MK-801 is a potent N-methyl-D-aspartate antagonist. Proc Natl Acad Sci USA. 1986;83(18):7104-7108. Kd = 37.2 nM in rat brain membranes. See also: comparative patch-clamp studies: MK-801 IC50 0.12 ± 0.01 µM in hippocampal neurons. View Source
• [3] J Neurosci (2025). Pharmacological isolation protocol using 0.5 µM PEAQX (GluN2A antagonist) and 3 µM ifenprodil (GluN2B antagonist) at +40 mV with picrotoxin and CNQX in bath. View Source
• [4] Comparative patch-clamp studies with freshly dissociated rat hippocampal and striatal neurons on the NMDA receptor antagonistic effects of amantadine and memantine. Memantine IC50 18.6 ± 0.9 µM, voltage-dependent channel block. View Source

(Rac)-PEAQX: Optimal Research Applications

Developmental Epilepsy: GluN2A Contribution Studies

PEAQX is uniquely suited for investigating the role of GluN2A-containing NMDA receptors in seizure susceptibility across postnatal development. As demonstrated by Mareš et al. (2021), PEAQX (5–20 mg/kg s.c.) suppresses PTZ-induced generalized seizures in a dose-dependent manner across 12-, 18-, and 25-day-old rats, with cortical epileptic afterdischarge suppression becoming more robust in older animals that express higher GluN2A levels [1]. This developmental trajectory is opposite to that of GluN2B antagonists (ifenprodil, Ro 25-6981), which lose efficacy with age. Researchers studying the ontogeny of NMDA receptor subunit contributions to epileptogenesis should select PEAQX for probing the GluN2A-dependent component, particularly in juvenile-to-adolescent rodent models where GluN2A expression peaks. The aqueous solubility of PEAQX tetrasodium salt enables saline-based subcutaneous administration without DMSO artifacts, preserving normal neuronal development in chronic neonatal treatment paradigms [2].

Pharmacological Isolation of NMDA Subunits in Brain Slices

For patch-clamp electrophysiologists seeking to isolate GluN2A-mediated NMDA receptor currents in acute brain slices, PEAQX at 0.5 µM provides effective GluN2A blockade while leaving GluN2B receptors functionally intact due to its >100-fold lower potency at the latter subtype in human receptors [1]. A validated pharmacological isolation protocol combines PEAQX (0.5 µM) with ifenprodil (3 µM) at +40 mV holding potential with picrotoxin and CNQX in the bath to separately quantify GluN2A- and GluN2B-mediated currents [2]. The competitive nature of PEAQX antagonism means that experimenters must control ambient glutamate concentrations, as elevated glutamate can surmount the block—a consideration that does not apply to negative allosteric modulators like TCN-201. The tetrasodium salt formulation at 10 mM aqueous stock concentration facilitates precise dilution into aCSF without organic solvent-related changes to neuronal excitability .

Caspase-3 Apoptosis in Striatal Neurodegeneration

(Rac)-PEAQX specifically promotes caspase-3 activation and induces apoptosis in cortical striatal slice cultures, making it a characterized pharmacological tool for studying NMDA receptor-mediated excitotoxic neurodegeneration in striatal circuits [1]. This property is distinct from the more potent caspase-3 activation by the resolved enantiomer NVP-AAM007, as noted by Sigma-Aldrich [2], meaning that (Rac)-PEAQX provides a defined intermediate potency for graded apoptosis induction. Researchers modeling Huntington's disease or other striatal neurodegenerative conditions can use (Rac)-PEAQX to trigger GluN2A-specific excitotoxic cascades, potentially in combination with GluN2B-selective antagonists to dissect subunit-specific contributions to striatal medium spiny neuron vulnerability. The compound's oral bioavailability also permits chronic dosing paradigms where sustained GluN2A blockade is required to model progressive neurodegenerative processes .

SAR and Binding Mode Studies at GluN2A Glutamate Site

The crystal structure of the GluN1-GluN2A ligand-binding domain in complex with NVP-AAM077 has been solved, revealing the precise molecular determinants of competitive antagonism at the GluN2A glutamate-binding site [1]. This structural information makes PEAQX an ideal reference compound for medicinal chemistry programs developing next-generation GluN2A-selective competitive antagonists. The racemic form (Rac)-PEAQX provides an accessible starting point for structure-activity relationship studies, where the contribution of each enantiomer can be deconvoluted. In contrast to TCN-201, which binds at an allosteric site and reduces glycine potency through a fundamentally different mechanism [2], PEAQX serves as the prototypical orthosteric GluN2A antagonist for structure-guided drug design, binding mode comparisons, and competitive displacement assays.

Application

Selection Property

Validation Focus

Developmental seizure model studies

GluN2A-preferring competitive antagonist with age-dependent efficacy

Species- and age-dependent selectivity calibration; saline-compatible dosing

NMDA subunit isolation in brain slice electrophysiology

Orthosteric GluN2A antagonist with minimal GluN2B activity at low concentrations

Glutamate surmountability control; aqueous solubility for aCSF dilution

Striatal neurodegeneration apoptosis research

Racemic mixture characterized for caspase-3 activation in striatal cultures

Enantiomer-specific potency review; oral dosing feasibility for chronic models

GluN2A binding site structure-activity studies

Prototypical orthosteric GluN2A antagonist with published crystal structure

Competitive binding mode validation; enantiomer-resolved SAR

• [1] Mareš P, Tsenov G, Kubová H. Anticonvulsant Action of GluN2A-Preferring Antagonist PEAQX in Developing Rats. Pharmaceutics. 2021;13(3):415. doi:10.3390/pharmaceutics13030415. View Source
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